Cas no 1396862-84-2 (3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea)

• Product Name: 3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea
• CAS No: 1396862-84-2
• MF: C₂₃H₂₄ClN₅O₂
• MW: 437.921963691711
• CID: 6192655
• PubChem ID: 71793974
• Update Time: 2025-06-10

3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea
• 1-(1-(6-(2-chlorophenyl)pyridazin-3-yl)piperidin-4-yl)-3-(2-methoxyphenyl)urea
• 1-[1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-3-(2-methoxyphenyl)urea
• F6247-1066
• 3-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}-1-(2-methoxyphenyl)urea
• 1396862-84-2
• AKOS024544432
• VU0541052-1

• Inchi： 1S/C23H24ClN5O2/c1-31-21-9-5-4-8-20(21)26-23(30)25-16-12-14-29(15-13-16)22-11-10-19(27-28-22)17-6-2-3-7-18(17)24/h2-11,16H,12-15H2,1H3,(H2,25,26,30)
• InChI Key： JNWXQZHVKSVERK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(N=N1)N1CCC(CC1)NC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 437.1618527g/mol
• Monoisotopic Mass: 437.1618527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea

Research Brief on 3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea (CAS: 1396862-84-2)

In recent years, the compound 3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea (CAS: 1396862-84-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and urea moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of novel catalysts and green chemistry approaches, which have reduced the environmental impact of its production. The compound's structural complexity, particularly the presence of the 2-chlorophenyl and 2-methoxyphenyl groups, contributes to its high binding affinity for specific protein targets, as elucidated through X-ray crystallography and molecular docking studies.

Recent pharmacological investigations have highlighted the compound's efficacy as a modulator of kinase activity, with particular relevance to inflammatory and oncogenic pathways. In vitro and in vivo studies demonstrate its ability to inhibit key signaling molecules, such as PI3K and mTOR, which are critical in cell proliferation and survival. These findings suggest potential applications in oncology, where targeted kinase inhibitors are increasingly sought after. Additionally, preliminary data indicate neuroprotective effects, possibly through the modulation of oxidative stress pathways, though further validation is required.

Despite its promising profile, challenges remain in the clinical translation of 3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea. Pharmacokinetic studies reveal variable bioavailability, necessitating formulation improvements to enhance stability and absorption. Furthermore, ongoing toxicological assessments aim to delineate its safety margin, a critical step before advancing to human trials. Collaborative efforts between academic and industrial researchers are underway to address these hurdles, with the goal of accelerating its development as a therapeutic agent.

In conclusion, 3-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}-1-(2-methoxyphenyl)urea represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted pharmacological properties underscore the importance of continued research to unlock its full therapeutic potential. Future directions include exploring its synergy with existing drugs and expanding its indications beyond current targets, thereby broadening its impact in precision medicine.